
2-Chloro-4-nitroaniline molecular weight and
formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Chloro-4-nitroaniline

Cat. No.: B086195 Get Quote

An In-depth Technical Guide to the Molecular Properties of 2-Chloro-4-nitroaniline

For researchers, scientists, and professionals in drug development, a precise understanding of

the fundamental physicochemical properties of chemical compounds is paramount. This guide

provides a focused overview of the molecular weight and formula of 2-Chloro-4-nitroaniline, a

compound often utilized as an intermediate in the synthesis of dyes and pharmaceuticals.

Quantitative Molecular Data
The molecular formula and weight are critical parameters for stoichiometric calculations,

analytical characterization, and formulation development. The accepted values for 2-Chloro-4-
nitroaniline are summarized below.

Parameter Value Reference

Molecular Formula C₆H₅ClN₂O₂ [1][2][3][4]

Molecular Weight 172.57 g/mol [1][3]

Alternate Molecular Weight 172.568 g/mol [2]

Note: Minor variations in molecular weight may be reported due to differences in calculation

methods or isotopic composition.
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Elemental Composition and Structure
The molecular formula, ClC₆H₃(NO₂)NH₂, indicates the presence of carbon, hydrogen, chlorine,

nitrogen, and oxygen atoms. A logical breakdown of the elemental constituents is essential for

mass spectrometry analysis and structural elucidation. The following diagram illustrates the

relationship between the compound and its elemental makeup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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